Cas no 476293-67-1 (2,4-diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate
• CAS No: 476293-67-1
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 5776252
• PubChem ID: 24129899
• Update Time: 2025-10-31

2,4-diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS024575995
• F0359-0015
• 476293-67-1
• diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate
• Oprea1_483986
• 2,4-diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate

• Inchi： 1S/C19H18N2O5S/c1-4-25-18(23)14-11(3)15(19(24)26-5-2)27-17(14)21-16(22)13-8-6-12(10-20)7-9-13/h6-9H,4-5H2,1-3H3,(H,21,22)
• InChI Key： BFPJOYPTLXCQRB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C(C(=O)OCC)=C1NC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 386.09364285g/mol
• Monoisotopic Mass: 386.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2,4-diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate

Recent Advances in the Study of 2,4-Diethyl 5-(4-Cyanobenzamido)-3-Methylthiophene-2,4-Dicarboxylate (CAS: 476293-67-1)

The compound 2,4-diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate (CAS: 476293-67-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the cyano and carboxylate functional groups in its structure allows for selective interactions with target proteins, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling techniques to predict its binding affinity and optimize its pharmacokinetic properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2,4-diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate exhibited significant anti-proliferative effects against several cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for oncology therapeutics.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt protein-protein interactions critical for tumor growth and metastasis. Structural-activity relationship (SAR) studies have identified key modifications that enhance its selectivity and reduce off-target effects, paving the way for the development of next-generation derivatives with improved therapeutic profiles.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Ongoing research efforts are focused on formulating novel delivery systems, such as nanoparticle-based carriers, to address these limitations. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2,4-diethyl 5-(4-cyanobenzamido)-3-methylthiophene-2,4-dicarboxylate represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and structural versatility make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future studies will likely explore its potential in combination therapies and personalized medicine approaches, further expanding its impact on the pharmaceutical landscape.